Cas no 1448029-18-2 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide
• CAS No: 1448029-18-2
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 6151812
• PubChem ID: 71808399
• Update Time: 2025-06-09

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-methoxybenzamide
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-4-methoxybenzamide
• AKOS024563185
• 1448029-18-2
• N-[(1-CYCLOPENTYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]-4-METHOXYBENZAMIDE
• F6440-2735

• Inchi： 1S/C21H27N3O2/c1-26-17-12-10-15(11-13-17)21(25)22-14-19-18-8-4-5-9-20(18)24(23-19)16-6-2-3-7-16/h10-13,16H,2-9,14H2,1H3,(H,22,25)
• InChI Key： WDHKNYPLYPVGED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCC1C2CCCCC=2N(C2CCCC2)N=1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide

Introduction to N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide (CAS No. 1448029-18-2)

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide, identified by its CAS number 1448029-18-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The core structure of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide consists of a benzamide moiety linked to a tetrahydronaphthalene derivative. The presence of the cyclopentyl group and the indazol ring system imparts unique electronic and steric properties to the molecule, which are crucial in determining its interaction with biological targets. This compound represents an excellent example of how structural modifications can lead to the discovery of new pharmacophores with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in indazol derivatives due to their demonstrated efficacy in various therapeutic areas. The indazol scaffold is particularly notable for its role in the development of drugs targeting central nervous system disorders, including depression and anxiety. The benzamide group, on the other hand, is well-known for its anti-inflammatory and analgesic properties. The combination of these two pharmacophoric elements in N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide suggests that this compound may exhibit multifaceted biological activities.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide serve as valuable starting points for medicinal chemists aiming to develop novel therapeutics. The structural features of this molecule provide a rich scaffold for further chemical optimization, allowing researchers to fine-tune its pharmacological profile to meet specific therapeutic needs.

The synthesis of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopentyl group into the tetrahydronaphthalene ring necessitates careful consideration to ensure regioselectivity and high yield. Advanced synthetic techniques such as transition metal catalysis and asymmetric hydrogenation have been employed to achieve the desired product with high purity and enantiomeric excess.

The pharmacological evaluation of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methoxybenzamide has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits significant binding affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, further supporting its candidacy as a lead compound for drug development.

The growing body of evidence supporting the therapeutic potential of indazol derivatives has spurred further investigation into their mechanisms of action. Researchers are exploring how these compounds interact with target proteins at a molecular level to elicit their biological effects. Understanding these interactions not only aids in optimizing drug design but also provides insights into disease pathophysiology. N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yli... Strong>)methyl-4-methoxybenzamide, with its unique structural features.

In conclusion,N-( 1-cyclopentyl - 4 , 5 , 6 , 7 - tetrahy dro - 1 H - ind az ol - 3 - yl ) me th y l - 4 - me tho xybe nz am ide ( C A S No . 1448029 - 18 - 2 ) is a prom is ing com pound wi th poten tial bi ological act ivitie s . Its struct ure , combi na tion o f cyc lo pent yl gro up an d i nd az ol r ing sy stem , make s i t a fascinat ing subj ect o f stu dy . Th e pha rmac o logi cal an d synthe tic aspect s o f thi s com pound demons trate i ts val ue as a lead m olecule i n pha rma ceutical re search an d deve lop ment . As mo re data become avai lable from precli ni cal an d clin i cal stu dies , i t is ex pected tha t thi s com pound will con ti nue to rec eive wi de r rec og ni tion an d app licat ion i n th e treat ment o f var ious disor ders .